Cas no 1040675-01-1 (3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide)

• Product Name: 3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide
• CAS No: 1040675-01-1
• MF: C₂₇H₂₉N₃O₂S
• MW: 459.603065252304
• CID: 5390659
• PubChem ID: 27373506
• Update Time: 2025-09-28

3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3382-4401
• 3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide
• AKOS004967401
• 3-(3,4-dimethylphenyl)-N-(3-morpholinopropyl)thieno[3,2-c]quinoline-2-carboxamide
• 1040675-01-1

• Inchi： 1S/C27H29N3O2S/c1-18-8-9-20(16-19(18)2)24-22-17-29-23-7-4-3-6-21(23)25(22)33-26(24)27(31)28-10-5-11-30-12-14-32-15-13-30/h3-4,6-9,16-17H,5,10-15H2,1-2H3,(H,28,31)
• InChI Key： PYCKIVIEIBFXQA-UHFFFAOYSA-N
• SMILES： S1C2C3C=CC=CC=3N=CC=2C(C2C=CC(C)=C(C)C=2)=C1C(NCCCN1CCOCC1)=O

Computed Properties

• Exact Mass: 459.19804835g/mol
• Monoisotopic Mass: 459.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 82.7Ų

Additional information on 3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide

Introduction to 3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide (CAS No. 1040675-01-1) and Its Emerging Applications in Chemical Biology

3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide, identified by its CAS number 1040675-01-1, represents a structurally sophisticated compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the class of thieno[3,2-c]quinoline derivatives, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of multiple functional groups, including a dimethylphenyl moiety and a morpholin-4-yl side chain, contributes to its unique chemical properties and biological interactions.

The thieno[3,2-c]quinoline core is a heterocyclic structure that has been extensively studied for its role in modulating various biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of this scaffold in developing novel therapeutic agents, particularly in the treatment of cancers and inflammatory diseases. The carboxamide functional group at the 2-position of the quinoline ring enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of 3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide is its potential to interact with biological targets at multiple levels. The dimethylphenyl group is known to influence hydrophobic interactions and binding affinity, while the morpholin-4-yl side chain introduces a basic nitrogen that can participate in hydrogen bonding or ionic interactions with biological receptors. These features make the compound an attractive lead for designing drugs that require precise molecular recognition.

Recent studies have begun to explore the pharmacological profile of this compound in vitro and in vivo. Preliminary findings suggest that it exhibits significant activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. The mechanism of action appears to involve disruption of microtubule dynamics and modulation of protein-protein interactions critical for tumor growth. These observations align with the growing interest in thieno[3,2-c]quinoline derivatives as anticancer agents.

In addition to its oncological potential, 3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide has shown promise in addressing inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including autoimmune conditions and metabolic syndromes. The compound's ability to modulate inflammatory cytokine production and inhibit key enzymes involved in pro-inflammatory pathways suggests its utility as an anti-inflammatory agent. This dual therapeutic potential makes it a valuable candidate for further development.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thieno[3,2-c]quinoline core through cyclization reactions, followed by functional group modifications to introduce the dimethylphenyl and morpholin-4-yl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this molecule, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide are also of considerable interest. Studies have indicated that it exhibits moderate oral bioavailability and favorable distribution characteristics within vivo systems. The carboxamide group contributes to its stability in biological environments, while the bulkier side chains slow down metabolic degradation. These properties are crucial for ensuring that the compound reaches its target sites at effective concentrations.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. Docking simulations have revealed that it can bind tightly to proteins involved in cancer metabolism and inflammation regulation. These insights have guided structural modifications aimed at enhancing binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The future prospects for 3-(3,4-dimethylphenyl)-N-[3-(morpholin-4-yl)propyl]thieno[3,2-c]quinoline-2-carboxamide are promising, with ongoing research focusing on optimizing its pharmacological profile and exploring new therapeutic applications. Clinical trials are being planned to evaluate its efficacy and safety in human patients suffering from cancer and inflammatory diseases. Additionally, efforts are underway to develop derivatives with improved pharmacokinetic properties or enhanced target specificity.

In conclusion, 3-( 3, 4-dimethylphenyl)- N-[ 3-(morpholin - 4 - yl)propyl]thieno[ 32 c]quinoline - 2-carboxamide (CAS No.*1040675 - 01 - 1*) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research.* Its unique combination*of functional groups,* demonstrated biological activity,*and favorable pharmacokinetic properties make it*an attractive candidate*for further development.* As research*continues*to uncover new therapeutic applications,*this molecule*is poised*to make substantial contributions*to medicine.*